Cas no 1361836-68-1 (2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1361836-68-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4931479
• Update Time: 2025-05-19

2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-7-1-5(3-12)14-6(2-7)4-13/h1-2H,3,12H2
• InChI Key： RQUXSXWIIPVKFY-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)N=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine

Research Brief on 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine (CAS: 1361836-68-1)

2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine (CAS: 1361836-68-1) is a specialized pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the aminomethyl group, cyano substitution, and trifluoromethoxy moiety, make it a promising scaffold for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a building block for kinase inhibitors and other biologically active molecules.

In the context of kinase inhibitor development, researchers have investigated 1361836-68-1 as a key intermediate in the synthesis of novel compounds targeting various kinase pathways. The trifluoromethoxy group in particular has been shown to enhance metabolic stability and improve pharmacokinetic properties of resulting drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for receptor tyrosine kinases involved in cancer progression.

The compound's chemical reactivity has been extensively characterized in recent synthetic chemistry research. The aminomethyl group at the 2-position serves as an excellent handle for further derivatization, while the cyano group at the 6-position offers opportunities for heterocycle formation through cyclization reactions. Several research groups have reported efficient synthetic routes to this compound, with optimized procedures achieving yields exceeding 85% in some cases.

From a pharmaceutical perspective, 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine has shown promise in early-stage drug discovery programs. Its physicochemical properties, including moderate lipophilicity (calculated logP ~1.8) and good solubility in organic solvents, make it particularly suitable for medicinal chemistry optimization. Recent patent applications have disclosed derivatives of this compound with activity against various disease targets.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development, where the trifluoromethoxy group may contribute to blood-brain barrier penetration. Preliminary in vitro studies suggest that appropriately modified derivatives show favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, though further optimization is needed to improve selectivity and reduce potential off-target effects.

Analytical characterization of 1361836-68-1 has been facilitated by modern techniques including high-resolution mass spectrometry and advanced NMR methods. Recent publications have provided detailed spectral data that will aid researchers in identifying and working with this compound. Stability studies indicate that it remains stable under standard storage conditions, though precautions against moisture are recommended for long-term storage.

Looking forward, 2-(Aminomethyl)-6-cyano-4-(trifluoromethoxy)pyridine represents an important structural motif that is likely to see continued investigation in pharmaceutical research. Its combination of synthetic accessibility and potential for biological activity makes it a valuable tool for medicinal chemists working across multiple therapeutic areas. Future research directions may include exploration of its use in PROTAC (proteolysis targeting chimera) development and other emerging drug discovery paradigms.